Cas no 68002-65-3 (Nitriles, C16-18)

Nitriles, C16-18 structure
Nitriles, C16-18 structure
Product Name:Nitriles, C16-18
CAS No:68002-65-3
MF:C17H33N
MW:251.450625181198
CID:1723036
PubChem ID:79388
Update Time:2025-04-21

Nitriles, C16-18 Chemical and Physical Properties

Names and Identifiers

    • Nitriles, C16-18
    • (C16-C18) Alkylnitrile
    • MFCD00042635
    • heptadecannitril
    • Heptadecanenitrile
    • EC 268-079-6
    • Heptadecanedinitrile
    • DTXCID208360
    • EINECS 226-432-1
    • NSC 3704
    • Heptadecanonitrile
    • Heptadecanoic acid nitrile
    • Heptadecanenitrile, >=95.0% (GC)
    • 68002-65-3
    • D90904
    • Cetyl cyanide
    • DTXSID90873467
    • 1-Cyanohexadecane
    • H0568
    • AI3-07618
    • EINECS 268-079-6
    • NSC3704
    • NS00002663
    • SCHEMBL60687
    • n-Heptadecanonitrile
    • NSC-3704
    • Hexadecyl cyanide
    • Margaronitrile
    • 5399-02-0
    • Inchi: 1S/C17H33N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h2-16H2,1H3
    • InChI Key: ZXPWFWWSCFIFII-UHFFFAOYSA-N
    • SMILES: N#CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 251.261300057g/mol
  • Monoisotopic Mass: 251.261300057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 23.8Ų
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